Cas no 46338-61-8 (Emilium)

• Product Name: Emilium
• CAS No: 46338-61-8
• MF: C₁₂H₂₀NO
• MW: 194.293303489685
• CID: 2843294
• Update Time: 2023-08-07

Emilium Chemical and Physical Properties

Names and Identifiers

• Emilium
• TD4E39628G
• Emilium ion
• Q27289909

• Inchi： 1S/C12H20NO/c1-5-13(2,3)10-11-7-6-8-12(9-11)14-4/h6-9H,5,10H2,1-4H3/q+1
• InChI Key： AAKPJTCJKGHSJF-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)C[N+](C)(C)CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 168
• XLogP3: 2.3
• Topological Polar Surface Area: 9.2